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Compound of Interest

Compound Name: YTP-17

Cat. No.: B10861930 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for YTP-17, a potent, orally active YAP-TEAD protein-protein interaction

inhibitor. In the absence of a specific Safety Data Sheet (SDS) detailing disposal protocols for

YTP-17, a conservative approach based on established best practices for the disposal of

biologically active small molecules is mandated.

Core Safety and Handling Precautions
Prior to any handling or disposal procedures, it is crucial to adhere to fundamental safety

protocols to minimize exposure and mitigate potential risks.

Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a fully fastened lab coat.

Use chemical safety goggles or a face shield to protect against splashes.

Wear nitrile gloves to prevent skin contact. For potent compounds, consider double-gloving.

Ventilation:

All handling of YTP-17, especially in solid form or when preparing solutions, should be

conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.
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General Handling Practices:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where YTP-17 is handled or stored.

Wash hands thoroughly with soap and water after handling the compound.

YTP-17 Chemical and Physical Properties
A summary of the known properties of YTP-17 is presented below. This information is critical

for assessing potential hazards and determining appropriate disposal routes.

Property Value Source

Molecular Formula C₂₆H₂₅ClF₂N₂O₄ [1]

Molecular Weight 502.94 g/mol [1]

Solubility ≥ 100 mg/mL in DMSO [1]

Storage
4°C, protect from light, stored

under nitrogen
[1]

Note on Stability: Stock solutions of YTP-17 should be stored at -80°C for use within 6 months

or at -20°C for use within 1 month to avoid degradation.[2]

Step-by-Step Disposal Protocol for YTP-17
The following protocol outlines the recommended steps for the safe disposal of YTP-17 and

associated waste materials. This procedure is based on general guidelines for hazardous

chemical waste and should be adapted to comply with institutional and local regulations.

1. Waste Segregation and Collection:

Solid Waste:

Unused or expired pure YTP-17 powder should be collected in a clearly labeled, dedicated

hazardous waste container.
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Contaminated consumables, such as weighing papers, pipette tips, and gloves, must be

placed in a separate, sealed plastic bag or container labeled as hazardous waste.[3]

Liquid Waste:

All solutions containing YTP-17, including experimental media and residual stock

solutions, must be collected in a dedicated, leak-proof, and clearly labeled hazardous

waste container.[3]

Do not mix YTP-17 waste with other chemical waste streams unless compatibility has

been confirmed to avoid potentially hazardous reactions.

Sharps Waste:

Any needles, syringes, or other sharps contaminated with YTP-17 must be disposed of in

a designated sharps container.[3]

2. Decontamination of Glassware and Surfaces:

Glassware and laboratory surfaces contaminated with YTP-17 should be decontaminated. A

common procedure involves rinsing with a suitable organic solvent (such as ethanol or

acetone) that can solubilize the compound, followed by washing with soap and water.

The solvent rinsate should be collected as hazardous liquid waste.

3. Final Disposal:

All collected waste streams containing YTP-17 (solid, liquid, and contaminated materials) are

to be treated as hazardous chemical waste.

Ensure all waste containers are securely sealed and properly labeled in accordance with

your institution's and local environmental regulations before scheduling a pickup by a

certified hazardous waste disposal service.

Logical Workflow for YTP-17 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of YTP-17.
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Caption: Logical workflow for the safe disposal of YTP-17.
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Disclaimer: The information provided here is intended as a guide and is based on general

laboratory safety principles. It is not a substitute for a compound-specific Safety Data Sheet.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidance and to ensure full compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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